Indisetron hydrochloride
Indisetron hydrochloride
Brand Name:
Vulcanchem
CAS No.:
160472-97-9
VCID:
VC0195994
InChI:
InChI=1S/C17H23N5O.2ClH/c1-21-9-12-7-11(8-13(10-21)22(12)2)18-17(23)16-14-5-3-4-6-15(14)19-20-16;;/h3-6,11-13H,7-10H2,1-2H3,(H,18,23)(H,19,20);2*1H/t11?,12-,13+;;
SMILES:
CN1CC2CC(CC(C1)N2C)NC(=O)C3=NNC4=CC=CC=C43.Cl.Cl
Molecular Formula:
C17H25Cl2N5O
Molecular Weight:
386.3 g/mol
Indisetron hydrochloride
CAS No.: 160472-97-9
Impurities
VCID: VC0195994
Molecular Formula: C17H25Cl2N5O
Molecular Weight: 386.3 g/mol
Purity: > 95%
| CAS No. | 160472-97-9 |
|---|---|
| Product Name | Indisetron hydrochloride |
| Molecular Formula | C17H25Cl2N5O |
| Molecular Weight | 386.3 g/mol |
| IUPAC Name | N-[(1S,5R)-3,9-dimethyl-3,9-diazabicyclo[3.3.1]nonan-7-yl]-1H-indazole-3-carboxamide;dihydrochloride |
| Standard InChI | InChI=1S/C17H23N5O.2ClH/c1-21-9-12-7-11(8-13(10-21)22(12)2)18-17(23)16-14-5-3-4-6-15(14)19-20-16;;/h3-6,11-13H,7-10H2,1-2H3,(H,18,23)(H,19,20);2*1H/t11?,12-,13+;; |
| Standard InChIKey | KOYCUQMOCJHRJC-MLOZCBHJSA-N |
| Isomeric SMILES | CN1C[C@H]2CC(C[C@@H](C1)N2C)NC(=O)C3=NNC4=CC=CC=C43.Cl.Cl |
| SMILES | CN1CC2CC(CC(C1)N2C)NC(=O)C3=NNC4=CC=CC=C43.Cl.Cl |
| Canonical SMILES | CN1CC2CC(CC(C1)N2C)NC(=O)C3=NNC4=CC=CC=C43.Cl.Cl |
| Appearance | Solid |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | N-[(1S,5R)-7,9-dimethyl-7,9-diazabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide dihydrochloride |
| PubChem Compound | 178038 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume